Cas no 1469493-85-3 ((1S,2R,4Z,8E,10R)-8-Formyl-4,11,11-trimethylbicyclo[8.1.0]undeca-4,8-dien-2-yl acetate)

• Product Name: (1S,2R,4Z,8E,10R)-8-Formyl-4,11,11-trimethylbicyclo[8.1.0]undeca-4,8-dien-2-yl acetate
• CAS No: 1469493-85-3
• Molecular Formula: C₁₇H₂₄O₃
• Molecular Weight: 276.370665550232
• CID: 4670398
• PubChem ID: 156599165

(1S,2R,4Z,8E,10R)-8-Formyl-4,11,11-trimethylbicyclo[8.1.0]undeca-4,8-dien-2-yl acetate Properties

Names and Identifiers

• HEISHUIXIECAOLINE A
• [(1S,2R,4Z,8E,10R)-8-Formyl-4,11,11-trimethyl-2-bicyclo[8.1.0]undeca-4,8-dienyl] acetate
• (1S,2R,4Z,8E,10R)-8-Formyl-4,11,11-trimethylbicyclo[8.1.0]undeca-4,8-dien-2-yl acetate
• HY-N8103
• [(1S,2R,4E,8Z,10R)-8-formyl-4,11,11-trimethyl-2-bicyclo[8.1.0]undeca-4,8-dienyl] acetate
• 1469493-85-3
• CS-0139963
• AKOS040760444

• InChIKey： WDPMIKJGUYMIBS-BZBOIDDXSA-N
• Inchi： 1S/C17H24O3/c1-11-6-5-7-13(10-18)9-14-16(17(14,3)4)15(8-11)20-12(2)19/h6,9-10,14-16H,5,7-8H2,1-4H3/b11-6-,13-9+/t14-,15-,16-/m1/s1
• SMILES： O(C(C)=O)[C@@H]1CC(C)=CCCC(C=O)=C[C@@H]2[C@H]1C2(C)C |c:7,13|

Computed Properties

• Exact Mass: 276.17254462g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 276.17254462g/mol
• Heavy Atom Count: 20
• Complexity: 471
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.8
• Topological Polar Surface Area: 43.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Bicyclogermacrane and isolepidozane sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Bicyclogermacrane and isolepidozane sesquiterpenoids